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Compound of Interest

Compound Name: Valnemulin (Hydrochloride)

Cat. No.: B7949539

Get Quote

This technical guide provides a detailed examination of the chemical and molecular

characteristics of Valnemulin hydrochloride, a potent pleuromutilin antibiotic. Designed for

researchers, scientists, and professionals in drug development, this document synthesizes

critical data on its structure, molecular weight, and physicochemical properties, offering insights

into the causality behind its formulation and mechanism of action.

Introduction to Valnemulin Hydrochloride
Valnemulin is a semi-synthetic derivative of the natural antibiotic pleuromutilin, extensively

utilized in veterinary medicine.[1][2] Its hydrochloride salt form is specifically formulated to

enhance aqueous solubility and chemical stability, which are critical parameters for effective

pharmaceutical formulation and in vivo bioavailability.[3] Valnemulin hydrochloride exhibits a

broad spectrum of activity, particularly against Gram-positive bacteria, Mycoplasma species,

and some Gram-negative organisms.[1][2][3] Its primary application is in the treatment and

prevention of diseases in livestock, such as swine dysentery and enzootic pneumonia.[1][4]

The therapeutic efficacy of Valnemulin hydrochloride is rooted in its specific mechanism of

action. It selectively inhibits bacterial protein synthesis by binding to the peptidyl transferase

center on the 50S subunit of the bacterial ribosome.[2][3][5] This targeted interaction disrupts

the elongation of polypeptide chains, thereby arresting bacterial growth and replication.[2][6]
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Understanding the precise chemical structure is fundamental to comprehending this interaction

at the molecular level.

Chemical Identity and Molecular Structure
The unambiguous identification of a pharmaceutical compound relies on a standardized set of

chemical descriptors. Valnemulin hydrochloride is a complex molecule characterized by a

tricyclic core and multiple chiral centers, making precise structural elucidation paramount.[7]

The International Union of Pure and Applied Chemistry (IUPAC) name for the active moiety is

[(1S,2R,3S,4S,6R,7R,8R,14R)-4-ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-

tricyclo[5.4.3.0¹˒⁸]tetradecanyl] 2-[1-[[(2R)-2-amino-3-methylbutanoyl]amino]-2-methylpropan-2-

yl]sulfanylacetate, with the compound existing as a hydrochloride salt.[1][8]

The chemical structure of Valnemulin hydrochloride is depicted below. This visualization is

essential for researchers to understand the spatial arrangement of functional groups that

govern its biological activity and physicochemical properties.

Caption: 2D representation of Valnemulin Hydrochloride's chemical structure.

Molecular Weight and Physicochemical Properties
The molecular weight and formula are cornerstone data points for any chemical entity, directly

impacting stoichiometry, formulation, and analytical characterization. The table below

summarizes these key quantitative properties.

Property Value Source(s)

Molecular Formula
C₃₁H₅₂N₂O₅S·HCl or

C₃₁H₅₃ClN₂O₅S
[2][3][4][8]

Molecular Weight 601.28 g/mol (or 601.3 g/mol ) [1][2][8][9][10]

CAS Number 133868-46-9 [1][3][4][5][8][9]

Appearance
White to off-white crystalline

powder
[1][4][6]

Solubility Soluble in Water and Ethanol [1]
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The molecular weight of 601.28 g/mol is a calculated value based on the sum of the atomic

weights of all atoms in the empirical formula C₃₁H₅₃ClN₂O₅S.[8] This value is critical for

preparing solutions of known molarity in experimental settings, performing quantitative analysis

via techniques like High-Performance Liquid Chromatography (HPLC), and for mass

spectrometry, where the mass-to-charge ratio is a key identifier. The hydrochloride salt

contributes significantly to the molecule's overall polarity and, consequently, its solubility in

aqueous media, a deliberate choice to improve its suitability for oral and injectable

formulations.[1][3]

Experimental Protocol: Purity Assessment by HPLC
The verification of chemical identity and purity is a non-negotiable aspect of drug development.

High-Performance Liquid Chromatography (HPLC) is a standard method for this purpose.

Below is a foundational protocol for assessing the purity of a Valnemulin hydrochloride sample.

Objective: To determine the purity of a Valnemulin hydrochloride raw material sample.

Methodology:

Standard and Sample Preparation:

Accurately weigh approximately 25 mg of Valnemulin Hydrochloride Reference Standard

and transfer to a 25 mL volumetric flask. Dissolve in and dilute to volume with the mobile

phase to obtain a standard solution of ~1 mg/mL.

Prepare the sample solution in the same manner. The use of a calibrated analytical

balance is crucial for quantitative accuracy.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size). The C18

stationary phase is chosen for its hydrophobic nature, which provides effective retention

and separation of the moderately nonpolar Valnemulin molecule.

Mobile Phase: A gradient mixture of Acetonitrile and a buffer solution (e.g., 0.05 M

potassium phosphate, pH adjusted to 7.0). The gradient elution is necessary to ensure

adequate separation from potential impurities with different polarities.
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Flow Rate: 1.0 mL/min.

Detection: UV spectrophotometry at 220 nm. This wavelength is selected based on the

chromophores present in the Valnemulin structure.

Injection Volume: 10 µL.

Analysis:

Inject the standard solution to establish the retention time and peak area response for

Valnemulin.

Inject the sample solution.

The purity is calculated by the area percentage method: Purity (%) = (Area of Valnemulin

Peak / Total Area of all Peaks) x 100.

Self-Validation: This protocol incorporates self-validating principles. System suitability tests

(e.g., replicate injections of the standard to check for consistent retention time and peak area)

must be performed before sample analysis to ensure the chromatographic system is

performing correctly.

Caption: Workflow for HPLC purity assessment of Valnemulin Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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